Cas no 83949-35-3 (Benzenemethanol, a-cyclopropyl-3,4-dimethyl-)
83949-35-3 structure
Product Name:Benzenemethanol, a-cyclopropyl-3,4-dimethyl-
CAS No:83949-35-3
MF:C12H16O
MW:176.254843711853
CID:729120
PubChem ID:3019509
Update Time:2025-04-19
Benzenemethanol, a-cyclopropyl-3,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a-cyclopropyl-3,4-dimethyl-
- alpha-cyclopropyl-3,4-dimethylbenzyl alcohol
- cyclopropyl-(3,4-dimethylphenyl)methanol
- Α-CYCLOPROPYL-3,4-DIMETHYLBENZYL ALCOHOL
- NS00060439
- EINECS 281-394-3
- 83949-35-3
- DTXSID401004132
- CYCLOPROPYL(3,4-DIMETHYLPHENYL)METHANOL
-
- Inchi: 1S/C12H16O/c1-8-3-4-11(7-9(8)2)12(13)10-5-6-10/h3-4,7,10,12-13H,5-6H2,1-2H3
- InChI Key: NSHXDLNNWOMQPK-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C)=C(C)C=1)C1CC1
Computed Properties
- Exact Mass: 176.120115130g/mol
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2Ų
Benzenemethanol, a-cyclopropyl-3,4-dimethyl- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
83949-35-3 (Benzenemethanol, a-cyclopropyl-3,4-dimethyl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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